Cas no 153604-55-8 (Bis(N-acetyl-D-glucosaminyl)mannotriose)

• Product Name: Bis(N-acetyl-D-glucosaminyl)mannotriose
• CAS No: 153604-55-8
• MF: C₃₄H₅₈N₂O₂₆
• MW: 910.8221
• CID: 98862
• Update Time: 2020-08-17

Bis(N-acetyl-D-glucosaminyl)mannotriose Chemical and Physical Properties

Names and Identifiers

• D-Mannose,O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• 2)-a-D-mannopyranosyl-(1&reg
• 2)-O-a-D-mannopyranosyl-(1&reg
• mannotriose
• bis(n-acetyl-d-glucosaminyl)mannotriose
• MANNOTRIOSE, BIS(N-ACETYL-D-GLUCOSAMINYL)
• β-glcnac-(1→2)-α-man-(1→3)(β-glcnac-[1→2]-α-man-[1→6])-man
• BETA-GLCNAC-[1->2]-ALPHA-MAN-[1->3][BETA-GLCNAC-(1->2)-ALPHA-MAN-(1->6)]-MAN
• Mannotriose,bis(N-acetyl-D-*glucosaminy l)
• CID 117072612
• Bis(N-acetyl-D-glucosaminyl)mannotriose

• Inchi： 1S/C34H58N2O26/c1-9(42)35-17-24(51)20(47)13(4-38)56-31(17)61-29-26(53)22(49)15(6-40)58-33(29)55-8-12(45)19(46)28(11(44)3-37)60-34-30(27(54)23(50)16(7-41)59-34)62-32-18(36-10(2)43)25(52)21(48)14(5-39)57-32/h3,11-34,38-41,44-54H,4-8H2,1-2H3,(H,35,42)(H,36,43)/t11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26+,27+,28-,29+,30+,31+,32+,33+,34-/m1/s1
• InChI Key： HAASWZWPTRXUBF-JTXLBKKISA-N
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])N([H])C(C([H])([H])[H])=O)[C@]1([H])[C@@]([H])(O[C@]([H])([C@@]([H])(C([H])=O)O[H])[C@@]([H])([C@@]([H])(C([H])([H])O[C@]2([H])[C@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])N([H])C(C([H])([H])[H])=O)O[H])O[H])O[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]1([H])O[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 62
• Rotatable Bond Count: 19
• Complexity: 1420
• Topological Polar Surface Area: 453

Bis(N-acetyl-D-glucosaminyl)mannotriose Security Information

• WGK Germany：3